Cas no 2757902-11-5 ([4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride)

• Product Name: [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride
• CAS No: 2757902-11-5
• MF: C₈H₁₁F₃O₂S
• MW: 228.231951951981
• CID: 5559168
• PubChem ID: 165996755
• Update Time: 2025-10-25

[4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2757902-11-5
• EN300-7469958
• [4-(difluoromethylidene)cyclohexyl]methanesulfonyl fluoride
• [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride

• Inchi： 1S/C8H11F3O2S/c9-8(10)7-3-1-6(2-4-7)5-14(11,12)13/h6H,1-5H2
• InChI Key： OVFAXRRLSGFMOW-UHFFFAOYSA-N
• SMILES： S(CC1CC/C(=C(\F)/F)/CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.04318525g/mol
• Monoisotopic Mass: 228.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Additional information on [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride

[4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride: A Comprehensive Overview

The compound with CAS No. 2757902-11-5, commonly referred to as [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials development. The molecule's structure, which features a cyclohexyl ring substituted with a difluoromethylene group and a methanesulfonyl fluoride moiety, endows it with distinctive reactivity and selectivity.

Recent studies have highlighted the importance of fluorinated compounds like [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride in modern chemical research. Fluorine atoms, known for their high electronegativity and ability to stabilize molecular structures, play a pivotal role in modulating the physical and chemical properties of this compound. The presence of the difluoromethylene group introduces steric hindrance and electronic effects that can influence the compound's reactivity in various chemical reactions. This makes it a valuable precursor in the synthesis of complex molecules, including pharmaceutical agents and advanced polymers.

The synthesis of [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride involves a series of carefully controlled reactions that ensure high purity and structural integrity. Researchers have developed innovative methodologies to optimize the synthesis process, leveraging cutting-edge techniques such as microwave-assisted chemistry and catalytic transformations. These advancements have not only improved the yield but also reduced the environmental footprint of the production process, aligning with current sustainability goals in the chemical industry.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The methanesulfonyl fluoride group is known for its ability to act as an electrophilic agent in nucleophilic substitution reactions, making it ideal for constructing bioactive molecules. Recent studies have demonstrated its utility in the synthesis of inhibitors for key enzymes involved in disease pathways, such as kinases and proteases. By incorporating this compound into drug design strategies, researchers aim to develop more effective therapeutic agents with improved pharmacokinetic profiles.

In addition to its role in pharmacology, [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride has shown potential in materials science applications. Its unique combination of fluorinated groups and cyclic structures makes it an attractive candidate for use in polymer chemistry. For instance, it can serve as a monomer or crosslinking agent in the synthesis of advanced polymers with tailored mechanical and thermal properties. These polymers could find applications in industries ranging from electronics to aerospace, where high-performance materials are essential.

The environmental impact of [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride has also been a topic of recent research interest. Scientists are exploring ways to minimize its ecological footprint by developing eco-friendly synthesis routes and recycling strategies. Green chemistry principles are being integrated into the production process to reduce waste generation and energy consumption while maintaining product quality.

In conclusion, [4-(Difluoromethylidene)cyclohexyl]methanesulfonyl fluoride stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in future scientific breakthroughs. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.